2-Cyclopropoxy-1-ethyl-3-methoxybenzene

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-ethyl-3-methoxybenzene
• InChI: InChI=1S/C12H16O2/c1-3-9-5-4-6-11(13-2)12(9)14-10-7-8-10/h4-6,10H,3,7-8H2,1-2H3
• InChI Key: RNSYBUZSKKGYIE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)OC)OC2CC2

Description

2-Cyclopropoxy-1-ethyl-3-methoxybenzene is a substituted aromatic compound characterized by a benzene ring functionalized with cyclopropoxy, ethyl, and methoxy groups. Cyclopropane rings are known to introduce strain, which can enhance binding affinity in target molecules or alter metabolic stability compared to linear alkoxy substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-1-ethyl-3-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method is the Suzuki–Miyaura coupling, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction conditions are generally mild and functional group tolerant, making it suitable for the synthesis of various benzene derivatives.

Industrial Production Methods

These reactions are optimized for high yield and purity, often using advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-1-ethyl-3-methoxybenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions are common, where the benzene ring undergoes substitution by electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Electrophilic reagents like bromine (Br2) and nitric acid (HNO3) are used under acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols or alkanes. Substitution reactions typically result in various substituted benzene derivatives .

Scientific Research Applications

2-Cyclopropoxy-1-ethyl-3-methoxybenzene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new benzene derivatives and complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the development of new materials and chemical processes, particularly in the field of polymer chemistry.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1-ethyl-3-methoxybenzene involves its interaction with various molecular targets and pathways. The compound can undergo electrophilic aromatic substitution, where the benzene ring interacts with electrophiles to form substituted products. Additionally, its cyclopropoxy and methoxy groups can participate in various chemical reactions, influencing its reactivity and interactions with other molecules .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences and similarities between 2-cyclopropoxy-1-ethyl-3-methoxybenzene and related compounds:

Compound Name	Substituents	Key Functional Groups	Documented Use/Activity
2-Cyclopropoxy-1-ethyl-3-methoxybenzene	Cyclopropoxy (C₃H₅O), ethyl (C₂H₅), methoxy (OCH₃)	Ether, alkoxy, alkyl	Hypothesized agrochemical agent
Etofenprox	Ethoxyphenyl (C₆H₅OCH₂CH₃), methylpropoxy	Ether, branched alkoxy	Insecticide (pyrethroid mimic)
Methyl 4-(3-chloropropoxy)-... benzoate ()	3-Chloropropoxy (ClCH₂CH₂CH₂O), cyano (CN)	Halogenated ether, nitrile	Synthetic intermediate
Bromuconazole	Bromo, dichlorophenyl, triazole	Halogenated aryl, triazole	Fungicide

Key Observations:

• Cyclopropoxy vs. Ethoxy/Chloropropoxy : The cyclopropoxy group’s strained ring may confer higher reactivity or metabolic resistance compared to etofenprox’s ethoxy group or the chlorinated propoxy chain in ’s compound .
• Substituent Effects on Bioactivity : Halogenated groups (e.g., Cl in , Br in bromuconazole) are associated with enhanced pesticidal activity but raise environmental persistence concerns. The absence of halogens in 2-cyclopropoxy-1-ethyl-3-methoxybenzene might reduce toxicity but also limit broad-spectrum efficacy .
• Ethyl vs.

Stability and Environmental Impact

• Cyclopropoxy Stability : The strained cyclopropane ring is prone to ring-opening under acidic or oxidative conditions, which could limit environmental persistence but also necessitate stabilization strategies for practical use.
• Chloropropoxy Derivatives : ’s chlorinated compound may exhibit higher soil adsorption due to halogenation, whereas the ethyl and methoxy groups in the target compound might favor faster degradation .